Cas no 1261573-26-5 (3-(2-fluoro-4-methylphenyl)propanal)

• Product Name: 3-(2-fluoro-4-methylphenyl)propanal
• CAS No: 1261573-26-5
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5002895
• PubChem ID: 117276390
• Update Time: 2025-07-19

3-(2-fluoro-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-4'-methylphenyl)propionaldehyde
• 3-(2-fluoro-4-methylphenyl)propanal

• Inchi： 1S/C10H11FO/c1-8-4-5-9(3-2-6-12)10(11)7-8/h4-7H,2-3H2,1H3
• InChI Key： CJDWMNLNGGVRHJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Additional information on 3-(2-fluoro-4-methylphenyl)propanal

Comprehensive Overview of 3-(2-fluoro-4-methylphenyl)propanal (CAS No. 1261573-26-5): Properties, Applications, and Industry Insights

3-(2-fluoro-4-methylphenyl)propanal (CAS No. 1261573-26-5) is a fluorinated aromatic aldehyde derivative gaining attention in pharmaceutical and fine chemical industries. This compound, characterized by its fluoro and methyl substituents on the phenyl ring, exhibits unique reactivity patterns that make it valuable for synthetic applications. Researchers and manufacturers are increasingly exploring its potential due to the rising demand for fluorinated building blocks in drug discovery and material science.

The molecular structure of 3-(2-fluoro-4-methylphenyl)propanal features a propanal chain attached to a 2-fluoro-4-methylphenyl moiety, creating a versatile scaffold for further chemical modifications. Its CAS No. 1261573-26-5 serves as a unique identifier in global chemical databases, facilitating precise tracking in supply chains. Recent studies highlight its role in developing novel bioactive compounds, particularly in the context of targeted drug delivery systems and small molecule therapeutics.

In the context of green chemistry trends, this compound has been investigated for its potential in sustainable synthesis routes. The presence of the fluoro group enhances metabolic stability in pharmaceutical applications, while the aldehyde functionality allows for diverse condensation reactions. Industry reports suggest growing interest in 1261573-26-5 as a precursor for high-value intermediates, especially in the development of next-generation materials with improved performance characteristics.

Analytical characterization of 3-(2-fluoro-4-methylphenyl)propanal typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity profile is crucial for its applications, with most commercial suppliers offering grades exceeding 98% purity. Storage recommendations generally suggest protection from light and moisture at controlled temperatures, reflecting standard practices for aldehyde-containing compounds.

Market analysis indicates increasing patent activity surrounding derivatives of CAS 1261573-26-5, particularly in bioconjugation chemistry and catalytic applications. The compound's balanced lipophilicity, conferred by its fluorine atom and methyl group, makes it particularly interesting for medicinal chemistry applications where membrane permeability is critical. Recent publications have explored its use in multicomponent reactions, demonstrating its versatility in constructing complex molecular architectures.

From a regulatory perspective, 3-(2-fluoro-4-methylphenyl)propanal is not currently listed under major chemical control frameworks, though proper laboratory safety protocols should always be followed when handling this material. The compound's structure-activity relationships continue to be investigated, with particular focus on how the 2-fluoro-4-methyl substitution pattern influences electronic properties and biological interactions.

Emerging applications for 1261573-26-5 include its use in functional material development, where its aromatic core serves as a platform for creating advanced polymers with specific optical or electronic properties. The compound's synthetic accessibility from commercially available starting materials contributes to its growing popularity in both academic and industrial research settings.

Future research directions for 3-(2-fluoro-4-methylphenyl)propanal may explore its potential in asymmetric synthesis and chiral auxiliary applications. The presence of both fluorine and methyl groups on the aromatic ring creates interesting steric and electronic effects that could be exploited in stereoselective transformations. As the chemical industry continues to emphasize atom economy and step-efficient synthesis, this compound's well-balanced properties position it as a promising candidate for various innovative applications.